Cas no 67614-42-0 (4-acetamidophthalic acid)

• Product name: 4-acetamidophthalic acid
• CAS No: 67614-42-0
• MF: C₁₀H₉NO₅
• MW: 223.18216
• CID: 966410
• PubChem ID: 105480

4-acetamidophthalic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetamidophthalic acid
• 1,2-Benzenedicarboxylic acid, 4-(acetylamino)-
• 4-(acetylamino)benzene-1,2-dicarboxylic acid
• 4-(Acetylamino)phthalic acid
• 4-Acetamido-1,2-benzenedicarboxylic acid
• 4-(Acetylamino)-1,2-benzenedicarboxylic acid
• DTXSID5070529
• 67614-42-0
• SCHEMBL2500845
• T53WTA6FVG
• NS00036138
• EINECS 266-770-7

• Inchi： InChI=1S/C10H9NO5/c1-5(12)11-6-2-3-7(9(13)14)8(4-6)10(15)16/h2-4H,1H3,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： HFRRJDNGAZANLR-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=CC(=C(C=C1)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 223.04807
• Monoisotopic Mass: 223.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.512
• Boiling Point: 534.9°C at 760 mmHg
• Flash Point: 277.3°C
• Refractive Index: 1.658
• PSA: 103.7

Additional information on 4-acetamidophthalic acid

测试